3-hydroxy-1-[3-(1H-imidazol-1-yl)propyl]-5-(4-nitrophenyl)-4-(4-propoxybenzoyl)-1,5-dihydro-2H-pyrrol-2-one

• IUPAC Name: (4E)-4-[hydroxy-(4-propoxyphenyl)methylidene]-1-(3-imidazol-1-ylpropyl)-5-(4-nitrophenyl)pyrrolidine-2,3-dione
• InChI: InChI=1S/C26H26N4O6/c1-2-16-36-21-10-6-19(7-11-21)24(31)22-23(18-4-8-20(9-5-18)30(34)35)29(26(33)25(22)32)14-3-13-28-15-12-27-17-28/h4-12,15,17,23,31H,2-3,13-14,16H2,1H3/b24-22+
• InChI Key: ALUOJOCGSFHELY-ZNTNEXAZSA-N
• Canonical SMILES: CCCOC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CCCN3C=CN=C3)C4=CC=C(C=C4)[N+](=O)[O-])O
• Isomeric SMILES: CCCOC1=CC=C(C=C1)/C(=C\2/C(N(C(=O)C2=O)CCCN3C=CN=C3)C4=CC=C(C=C4)[N+](=O)[O-])/O
• Molecular Formula: C26H26N4O6
• Molecular Weight: 490.5 g/mol

Description

The compound contains an imidazole group, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc. as reported in the literature.

Mechanism of Action

The mechanism of action of imidazole derivatives can vary widely depending on the specific compound and its intended use. Some imidazole derivatives have antimicrobial, antifungal, or anti-inflammatory effects.

Future Directions

Imidazole derivatives have shown a broad range of biological activities and have become an important part of new drug development. Future research may focus on exploring new synthetic routes and applications for these compounds.